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Compound of Interest

Compound Name: TP-13
CAS No.: 202930-12-9
Cat. No.: B15723352
Get Quote
. J

The following guidelines provide comprehensive, step-by-step procedures for the safe handling
and disposal of TP-13, a PEG-based PROTAC linker. Adherence to these protocols is crucial
for ensuring laboratory safety, minimizing environmental impact, and maintaining regulatory
compliance. This information is compiled from safety data for structurally similar compounds
and established best practices for the disposal of PEGylated chemical reagents.

Hazard Assessment and Safety Data

While a specific Safety Data Sheet (SDS) for TP-13 is not readily available, data from the
closely related compound THP-PEG10-Boc offers critical safety insights. Due to their structural
similarity, it is prudent to handle TP-13 with the same precautions.

Table 1: Hazard Classification and Precautionary Statements for Structurally Similar THP-
PEG10-Boc|[1]
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ey Precautionary
Hazard Class GHS Classification Hazard Statement
Statement

P264: Wash skin
thoroughly after
handling. P270: Do
not eat, drink or
smoke when using
H302: Harmful if this product. P301 +
swallowed. P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell. P330:

Acute Toxicity (Oral) Category 4

Rinse mouth.

. P273: Avoid release to
) o H400: Very toxic to )
Acute Aquatic Toxicity Category 1 o the environment.
aquatic life. )
P391: Collect spillage.

) P501: Dispose of
] ] H410: Very toxic to ]
Chronic Aquatic o ] contents/container to
o Category 1 aquatic life with long
Toxicity ) an approved waste
lasting effects. )
disposal plant.

Note: This data is for THP-PEG10-Boc and should be used as a conservative guide for
handling TP-13.[1]

Experimental Protocol: Standard Disposal
Procedure

The following protocol outlines the recommended step-by-step procedure for the disposal of
TP-13, based on general principles of laboratory chemical waste management.

1. Personal Protective Equipment (PPE) and Handling:

o Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when
handling TP-13.
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Handle the compound in a well-ventilated area, such as a chemical fume hood, to prevent
the inhalation of any dust or aerosols.[1]

. Waste ldentification and Segregation:

Treat all TP-13 waste as hazardous chemical waste.[1]

Segregate solid waste (e.g., contaminated vials, weighing paper, pipette tips) from liquid
waste (e.g., solutions containing the compound).[1]

Do not mix TP-13 waste with regular laboratory trash or other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.[1]

. Waste Collection and Containment:

Solid Waste: Collect all contaminated solid materials in a designated, clearly labeled, and
sealable hazardous waste container.[1]

Liguid Waste: Collect all solutions containing TP-13 in a designated, leak-proof, and clearly
labeled hazardous waste container.[1]

Labeling: Ensure all waste containers are clearly and accurately labeled with the full
chemical name, "TP-13," and display the appropriate hazard symbols (e.g., "Harmful,"
"Dangerous for the Environment").[1]

. Storage:

Store sealed waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous chemical waste.

[1]
. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS
office or a licensed chemical waste disposal contractor.[1]
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e Crucially, do not dispose of TP-13 down the drain or in regular landfill waste. Its high aquatic
toxicity poses a significant environmental risk.[1]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of TP-13.
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Caption: Workflow for the safe disposal of TP-13.
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Disclaimer: The information provided is based on data for a similar compound and general
laboratory safety principles. Always consult your institution's specific safety protocols and local
regulations, and contact your Environmental Health and Safety (EHS) office for definitive
guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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